Cas no 1820707-97-8 (N-BOC-3-(ethylsulfonyl)azetidine)

• Product Name: N-BOC-3-(ethylsulfonyl)azetidine
• CAS No: 1820707-97-8
• CID: 4619483
• Update Time: 2025-05-23

N-BOC-3-(ethylsulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• N-BOC-3-(ethylsulfonyl)azetidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on N-BOC-3-(ethylsulfonyl)azetidine

N-BOC-3-(Ethylsulfonyl)Azetidine: A Comprehensive Overview

N-BOC-3-(Ethylsulfonyl)Azetidine (CAS No. 1820707-97-8) is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its versatile structure and potential applications in drug design. This compound, characterized by its azetidine ring system, is a four-membered cyclic amine with a sulfonyl group attached at the 3-position and a tert-butoxycarbonyl (BOC) protecting group on the nitrogen atom. The combination of these functional groups makes it an intriguing molecule for both academic research and industrial applications.

The azetidine ring, a four-membered analog of pyrrolidine, is known for its rigidity and strained geometry, which can impart unique electronic and steric properties to the molecule. In the case of N-BOC-3-(Ethylsulfonyl)Azetidine, the sulfonyl group at the 3-position introduces additional electron-withdrawing effects, further modulating the compound's reactivity and pharmacokinetic profile. The BOC group, a common protecting group in peptide synthesis, adds functionality by providing a removable blocking moiety that can be easily deprotected under acidic conditions.

Recent studies have highlighted the potential of N-BOC-3-(Ethylsulfonyl)Azetidine as a building block in medicinal chemistry. Its ability to act as a rigid scaffold has been exploited in the design of bioactive molecules targeting various therapeutic areas, including central nervous system disorders and cancer. For instance, researchers have reported that derivatives of this compound exhibit promising activity as inhibitors of certain kinases involved in cell signaling pathways.

In terms of synthesis, N-BOC-3-(Ethylsulfonyl)Azetidine can be prepared through a variety of methods, including ring-closing metathesis and stepwise assembly strategies. These methods allow for precise control over the stereochemistry and functionalization of the molecule, making it amenable to further modifications tailored for specific applications.

The pharmacological properties of N-BOC-3-(Ethylsulfonyl)Azetidine are also under active investigation. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential as an orally bioavailable drug candidate. Furthermore, its ability to penetrate cellular membranes makes it an attractive candidate for targeting intracellular therapeutic targets.

From an industrial perspective, the scalability of synthesis routes for N-BOC-3-(Ethylsulfonyl)Azetidine is a critical factor in its commercial viability. Advances in catalytic processes and green chemistry techniques have enabled more efficient and environmentally friendly production methods, reducing costs and minimizing waste.

In conclusion, N-BOC-3-(Ethylsulfonyl)Azetidine represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structural features, combined with recent advances in synthetic methodology and pharmacological profiling, position it as a promising candidate for addressing unmet medical needs across various therapeutic areas.